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Compound of Interest

Compound Name: Mesitaldehyde

Cat. No.: B022134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of mesitaldehyde
(2,4,6-trimethylbenzaldehyde) in the synthesis of fragrance molecules. Mesitaldehyde, a

colorless liquid with a characteristic aromatic odor, serves as a versatile intermediate in the

creation of complex aromatic compounds for the fragrance industry.[1][2] Its unique structure,

featuring a sterically hindered aldehyde group and an activated aromatic ring, allows for a

variety of chemical transformations to produce novel odorants.

This document will focus on a representative synthetic application of mesitaldehyde: the base-

catalyzed aldol condensation with acetone to form 4-(2,4,6-trimethylphenyl)but-3-en-2-one.

This reaction is a classic example of how the carbon skeleton can be extended from an

aromatic aldehyde to create a molecule with potential fragrance properties, often in the floral,

woody, or spicy olfactory families.

Synthetic Pathway Overview
The synthesis of 4-(2,4,6-trimethylphenyl)but-3-en-2-one from mesitaldehyde proceeds via a

Claisen-Schmidt condensation, a type of crossed aldol condensation. In this reaction,

mesitaldehyde reacts with acetone in the presence of a base, typically sodium hydroxide, to

form an α,β-unsaturated ketone.
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Mesitaldehyde

4-(2,4,6-trimethylphenyl)but-3-en-2-one

Acetone Enolate of AcetoneBase

Nucleophilic Attack

NaOH, H₂O
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Reaction

Work-up

Purification

Dissolve NaOH
in Water/Ethanol

Dropwise Addition

Prepare Mesitaldehyde/
Acetone Solution

Stir at 25°C for 4h

Quench with Water

Extract with
Diethyl Ether

Wash with Water
and Brine

Dry over MgSO₄

Rotary Evaporation

Vacuum Distillation

Product

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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